Cas no 6375-06-0 (Benzenesulfonic acid, 2,2'-oxybis[5-amino-)

• Product Name: Benzenesulfonic acid, 2,2'-oxybis[5-amino-
• CAS No: 6375-06-0
• MF: C₁₂H₁₂N₂O₇S₂
• MW: 360.362880706787
• CID: 425817
• PubChem ID: 18430349
• Update Time: 2025-04-19

Benzenesulfonic acid, 2,2'-oxybis[5-amino- Chemical and Physical Properties

Names and Identifiers

• 5-amino-2-(4-amino-2-sulfophenoxy)benzenesulfonic acid
• SCHEMBL487024
• DTXSID80593703
• 2,2'-Oxybis(5-aminobenzene-1-sulfonic acid)
• 6375-06-0
• Benzenesulfonic acid, 2,2'-oxybis[5-amino-

• Inchi： 1S/C12H12N2O7S2/c13-7-1-3-9(11(5-7)22(15,16)17)21-10-4-2-8(14)6-12(10)23(18,19)20/h1-6H,13-14H2,(H,15,16,17)(H,18,19,20)
• InChI Key： JFJRLANLSUSGAL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CC=1OC1C=CC(=CC=1S(=O)(=O)O)N)N)(=O)(=O)O

Computed Properties

• Exact Mass: 360.00866
• Monoisotopic Mass: 360.00859307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 187Ų

Experimental Properties

• PSA: 170.01